1-[3-(Cyclopropylmethoxy)phenyl]ethan-1-ol

• IUPAC Name: 1-[3-(cyclopropylmethoxy)phenyl]ethanol
• InChI: InChI=1S/C12H16O2/c1-9(13)11-3-2-4-12(7-11)14-8-10-5-6-10/h2-4,7,9-10,13H,5-6,8H2,1H3
• InChI Key: UEQFAJIDUKWVOO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)OCC2CC2)O
• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol

Description

1-[3-(Cyclopropylmethoxy)phenyl]ethan-1-ol is a secondary alcohol featuring a cyclopropylmethoxy substituent at the 3-position of the phenyl ring and a hydroxyl group at the 1-position of the ethanol chain. The cyclopropylmethoxy group imparts unique steric and electronic properties, making the compound of interest in medicinal chemistry and organic synthesis.

Chemical Reactions Analysis

• Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone or carboxylic acid.

• Reduction: Reduction reactions can be performed to convert the compound into its corresponding alcohol or amine derivatives.

• Substitution Reactions: Electrophilic and nucleophilic substitution reactions can occur at various positions on the benzene ring.

• Common Reagents and Conditions: Reagents such as chromic acid (H2CrO4) for oxidation, lithium aluminum hydride (LiAlH4) for reduction, and various halogenating agents for substitution reactions are commonly used.

• Major Products Formed: The major products include cyclopropylmethoxybenzene derivatives, phenolic compounds, and various substituted benzene derivatives.

Scientific Research Applications

• Chemistry: The compound is used as an intermediate in the synthesis of more complex organic molecules.

• Medicine: Research is ongoing to explore its potential medicinal properties, including its use as an anti-inflammatory agent.

• Industry: The compound is utilized in the production of various industrial chemicals and materials.

Mechanism of Action

• Molecular Targets: The compound interacts with specific molecular targets, such as enzymes and receptors, to exert its effects.

• Pathways Involved: The exact mechanism of action may involve pathways related to inflammation, oxidative stress, and cellular signaling.

Comparison with Similar Compounds

The following compounds are structurally or functionally related to 1-[3-(Cyclopropylmethoxy)phenyl]ethan-1-ol:

Structural Analogs

2-(4-(Cyclopropylmethoxy)phenyl)ethan-1-ol (2b)

• Structure: Cyclopropylmethoxy group at the para position of the phenyl ring; hydroxyl group at the 2-position of ethanol.
• Synthesis: Formed as a by-product during alkylation reactions involving unprotected phenoxy groups .
• Properties: Not explicitly reported, but positional isomerism likely affects solubility and reactivity compared to the target compound.

1-Cyclopropyl-1-(3-(dimethylamino)phenyl)ethan-1-ol

• Structure: Cyclopropyl and dimethylamino groups at the 3-position; hydroxyl at the 1-position.

1-[3-(propan-2-yloxy)phenyl]ethan-1-ol

• Structure : Isopropoxy substituent at the 3-position.
• Properties : Molecular formula C₁₁H₁₆O₂, molecular weight 180.25 g/mol; liquid at room temperature (CAS 1156397-04-4) .

1-[3-(((3s,5s,7s)-Adamantan-1-yl)thio)phenyl]ethan-1-ol (3pb)

• Structure : Adamantane-thioether at the 3-position.
• Synthesis : 85% yield via nickel-catalyzed coupling of aryl chlorides and alkyl thiols.
• Properties : Crystalline solid (C₁₈H₂₄OS; MW 288.45 g/mol); the adamantane group enhances lipophilicity and may improve CNS penetration .

1-[3-(Cyclopropylmethoxy)phenyl]-1-propanone

• Structure : Cyclopropylmethoxy group at the 3-position; ketone instead of alcohol.
• Properties: CAS 1284545-74-9; molecular formula C₁₃H₁₆O₂.

Biological Activity

1-[3-(Cyclopropylmethoxy)phenyl]ethan-1-ol is a compound of growing interest in medicinal chemistry due to its unique structure and potential biological activities. This article explores its biological activity, synthesis, and potential applications, based on diverse sources of research.

Structural Characteristics

The compound features a cyclopropylmethoxy group attached to a phenyl ring along with an ethanolic hydroxyl group. This specific arrangement may influence its interactions with biological systems.

Structural Feature	Description
Cyclopropyl Group	Provides unique steric properties and reactivity.
Methoxy Group	Enhances solubility and may influence receptor binding.
Hydroxyl Group	Imparts polar characteristics, enhancing interaction with biological targets.

Biological Activity

Research indicates that compounds similar to 1-[3-(Cyclopropylmethoxy)phenyl]ethan-1-ol exhibit various biological activities, including:

Synthesis

The synthesis of 1-[3-(Cyclopropylmethoxy)phenyl]ethan-1-ol typically involves several steps, including:

• Formation of the Cyclopropyl Group : Utilizing cyclopropanation methods.
• Ether Formation : Alkylation reactions to introduce the methoxy group.
• Hydroxylation : Addition of the hydroxyl group through reduction reactions.

The efficiency of these methods can vary based on laboratory conditions and desired yields.

Case Study 1: Pharmacological Testing

A study evaluated the pharmacological properties of related compounds, focusing on their effects on β-adrenoceptors. The results indicated that certain structural modifications could enhance selectivity and potency against these receptors, suggesting that 1-[3-(Cyclopropylmethoxy)phenyl]ethan-1-ol may also exhibit similar properties .

Case Study 2: Toxicity Assessment

Toxicity studies conducted on structurally similar compounds revealed varying degrees of acute toxicity. The LD50 values were calculated using standard methodologies, providing insights into the safety profile of these compounds in preliminary assessments .

Research Findings

Recent findings emphasize the need for further investigation into the specific biological activities and mechanisms of action for 1-[3-(Cyclopropylmethoxy)phenyl]ethan-1-ol. Current literature suggests that while there is potential for therapeutic applications, comprehensive studies are required to fully elucidate its effects and safety.